Cas no 1525316-38-4 (O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 1525316-38-4
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6325963
• PubChem ID: 83688916
• Update Time: 2025-05-19

O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine
• EN300-1766718
• O-{[1-(5-fluoro-2-methoxyphenyl)cyclopropyl]methyl}hydroxylamine
• 1525316-38-4

• Inchi： 1S/C11H14FNO2/c1-14-10-3-2-8(12)6-9(10)11(4-5-11)7-15-13/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： UINUCJLHIWMJMH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CON)CC1)OC

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine

O-{1-(5-Fluoro-2-Methoxyphenyl)cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

The compound O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 1525316-38-4) is a highly specialized organic compound with significant applications in the fields of pharmacology, material science, and advanced chemical synthesis. This compound is characterized by its unique structure, which combines a hydroxylamine group with a cyclopropylmethyl moiety substituted by a 5-fluoro-2-methoxyphenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the potential of O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine in drug discovery, particularly in the development of novel therapeutic agents. The hydroxylamine group is known for its ability to act as a nucleophile in various biochemical reactions, making it a promising candidate for targeting specific enzymes or protein interactions. The presence of the cyclopropylmethyl group adds mechanical stability to the molecule, enhancing its ability to withstand the rigors of biological environments while maintaining its reactivity.

The 5-fluoro-2-methoxyphenyl substituent introduces additional electronic and steric effects, which can be fine-tuned to optimize the compound's pharmacokinetic properties. Fluorine atoms are known to enhance lipophilicity and metabolic stability, while the methoxy group contributes to hydrogen bonding capabilities, further modulating the molecule's solubility and bioavailability. These attributes make O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine an attractive scaffold for designing drugs targeting a wide range of therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.

From a synthetic chemistry perspective, O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine serves as an excellent building block for constructing complex molecular architectures. Its cyclopropylmethyl group can undergo various transformations, such as ring-opening reactions or cross-coupling reactions, enabling the creation of diverse chemical entities with tailored functionalities. Researchers have explored its utility in constructing macrocyclic compounds and bioactive molecules with intricate stereochemistry.

In terms of environmental applications, this compound has shown promise in catalytic processes and green chemistry initiatives. The hydroxylamine moiety can act as a reducing agent or a ligand in transition metal-catalyzed reactions, offering an eco-friendly alternative to traditional reagents. Its ability to participate in selective transformations makes it a valuable tool for sustainable chemical synthesis.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine. Quantum mechanical studies have revealed that the molecule exhibits unique electronic delocalization patterns due to the conjugation between the hydroxylamine group and the aromatic ring system. These insights have informed the design of more efficient synthetic routes and catalytic systems involving this compound.

Moreover, O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine has been utilized as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions while maintaining structural integrity has opened new avenues for developing porous materials with applications in gas storage, catalysis, and sensing technologies.

In conclusion, O-{1-(5-fluoro-2-methoxyphenyl)cyclopropylmethyl}hydrox